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Infection
Type

Comparator Drug
Cefdinir
Dosage
Regimen

Clinical
Success /
Cure
Rate

Microbiologic
Eradication
Rate

Key Safety Findings

Acute Otitis
Media (AOM)
[1]

Amoxicillin/Clavulanate 14 mg/kg,

once daily
for 10

days

83.3%
(85/102)

Presumptive
for all
pathogens:
84.6% (55/65)
[1]

Diarrhea: 10%
(significantly lower
than

amoxicillin/clavulanate
at 35%) [1]

Amoxicillin/Clavulanate 7 mg/kg,
twice daily

for 10
days

80.2%
(81/101)

Presumptive
for all
pathogens:
81.8% (54/66)

[1]

Diarrhea: 13%
(significantly lower

than
amoxicillin/clavulanate)

[1]

Amoxicillin/Clavulanate 40/10

mg/kg/day,
3 times

daily for
10 days

86.0%
(86/100)

Presumptive
for all
pathogens:
83.3% (55/66)
[1]

Diarrhea: 35% [1]

Streptococcal
Pharyngitis
[2]

Penicillin V 7 mg/kg
twice daily

for 5 days
or 10

94.9%
(combined

regimens)

92.7%
(combined

regimens)

Adverse event rates
were comparable to

penicillin V [2]
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Infection
Type

Comparator Drug
Cefdinir
Dosage
Regimen

Clinical
Success /
Cure
Rate

Microbiologic
Eradication
Rate

Key Safety Findings

days; 14
mg/kg

once daily
for 10

days

Penicillin V 10 mg/kg,

4 times
daily for

10 days

88.5% 70.9% Adverse event rates

were comparable to
cefdinir [2]

Streptococcal
Pharyngitis
(Older
Patients) [3]

Penicillin V 300 mg,

twice daily
for 5 days

89.0%
(194/218)

88.5%
(193/218) at
5-10 days

post-therapy
[3]

Adverse reaction rate:

18.3% [3]

Penicillin V 250 mg, 4
times daily

for 10
days

84.6%
(181/214)

82.2%
(176/214) at

5-10 days
post-therapy

[3]

Adverse reaction rate:
15.0% [3]

Detailed Experimental Protocols

The efficacy data in the table above comes from rigorous clinical trials. Below is a summary of the key

methodological details for the primary studies cited.

Clinical Trial for Acute Otitis Media (AOM) [1]

Objective: To compare the safety and efficacy of two cefdinir regimens with amoxicillin/clavulanate for
treating suppurative acute otitis media.

Design: Investigator-blinded, randomized, comparative, multicenter trial.
Patients: 384 children, aged 6 months to 12 years, with tympanocentesis-confirmed, nonrefractory AOM.

Intervention: Patients were randomized to a 10-day treatment with:
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Cefdinir 14 mg/kg once daily (QD)

Cefdinir 7 mg/kg twice daily (BID)
Amoxicillin/clavulanate 40/10 mg/kg/day divided into three doses (TID)

Outcomes Measured:
Clinical Success: Resolution or improvement of signs and symptoms at the end of therapy.

Microbiologic Eradication: Absence of the initial pathogen in a repeat tympanocentesis at the end of
therapy.

Safety: Assessment of treatment-associated adverse events.

The workflow of this clinical trial is summarized in the following diagram:

Patient Population:
384 Children (6mo-12yrs)

with Tympanocentesis-confirmed AOM

Randomized into 3 Groups

Group 1:
Cefdinir 14 mg/kg QD

(10 days)

Group 2:
Cefdinir 7 mg/kg BID

(10 days)

Group 3:
Amoxicillin/Clavulanate

40/10 mg/kg/day TID
(10 days)

Post-Treatment Evaluation

Click to download full resolution via product page

Clinical Trials for Streptococcal Pharyngitis/Tonsillopharyngitis [2]

Objective: To compare the efficacy and tolerability of cefdinir and penicillin V in pediatric streptococcal
tonsillopharyngitis.

Design: Two multicenter, randomized, investigator-blinded trials.
Patients: Children ≤12 years of age with sore throat, pharyngeal erythema, and a positive rapid streptococcal

antigen test.
Intervention:
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Study A: Cefdinir (7 mg/kg BID or 14 mg/kg QD) for 10 days vs. Penicillin V (10 mg/kg, 4 times daily)

for 10 days.
Study B: Cefdinir (7 mg/kg BID) for 5 days vs. Penicillin V (10 mg/kg, 4 times daily) for 10 days.

Outcomes Measured:
Clinical Cure: Absence or satisfactory remission of all signs and symptoms.

Microbiologic Eradication: Throat culture negative for the original Group A Beta-Hemolytic
Streptococcus (GABHS) strain.

Key Interpretations of the Data

For Acute Otitis Media: Cefdinir, particularly the 14 mg/kg once-daily regimen, is clinically as effective as
amoxicillin/clavulanate. A significant advantage is its superior gastrointestinal tolerability, with a markedly

lower incidence of diarrhea [1].
For Streptococcal Pharyngitis: Cefdinir demonstrates high clinical cure and microbiologic eradication
rates. The data suggests that a shorter 5-day course of cefdinir can be as effective as a 10-day course of
penicillin V, which may improve patient compliance [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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